1-(4-amino-octahydro-1H-isoindol-2-yl)ethan-1-one

• IUPAC Name: 1-(4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)ethanone
• InChI: InChI=1S/C10H18N2O/c1-7(13)12-5-8-3-2-4-10(11)9(8)6-12/h8-10H,2-6,11H2,1H3
• InChI Key: NGEQCXDBQCJUKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC2CCCC(C2C1)N
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• CAS No.: 1565012-36-3

Description

1-(4-Amino-octahydro-1H-isoindol-2-yl)ethan-1-one, also known as 4-Amino-2-isoindoline, is an organic compound with a molecular weight of 179.2 g/mol. It is a colorless solid that is soluble in water and alcohol. 4-Amino-2-isoindoline has a variety of uses in scientific research, from its application in synthesis methods to its effects on biochemical and physiological processes.

Scientific Research Applications

• Novel Synthesis Approaches : The compound 1-(4-amino-octahydro-1H-isoindol-2-yl)ethan-1-one and its derivatives have been synthesized through innovative methods, contributing to the field of organic chemistry. For instance, a novel class of isoindolinones was generated by the reaction of 2-carboxybenzaldehyde with primary amines and cyanide, highlighting a unique three-component condensation process (Opatz & Ferenc, 2004).

• Structural Elucidation and Characterization : Detailed structural characterization of related compounds has been conducted using various spectroscopic techniques. The elucidation of molecular structures through NMR, IR, and single crystal X-ray has been pivotal in understanding the chemical properties of isoindole derivatives (Shang et al., 2012).

• Complex Formation and Supramolecular Chemistry : The compound has been implicated in the formation of supramolecular structures and co-crystals, showcasing its potential in the field of supramolecular chemistry. The intermolecular interactions and hydrogen bonding patterns play a crucial role in the stability and formation of these complexes (Tabuchi et al., 2015).

• Potential in Material Science and Sensor Technology : Derivatives of this compound have shown promising applications in material science, particularly in the development of fluorescent chemosensors. The design and synthesis of such compounds with specific spectral properties open avenues for their use in detecting metal ions and other substances in nanomolar concentrations (Shylaja et al., 2020).